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Compound of Interest

Compound Name: 2,5-Dimethoxybenzyl chloride

Cat. No.: B189422 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical properties of

2,5-Dimethoxybenzyl chloride, a key intermediate in organic synthesis. The information is

presented to support research and development activities where this compound is utilized.

Chemical Identity and Structure
2,5-Dimethoxybenzyl chloride is an aromatic organic compound. Its structure consists of a

benzene ring substituted with two methoxy groups at positions 2 and 5, and a chloromethyl

group at position 1.

Molecular Structure:

Caption: Chemical structure of 2,5-Dimethoxybenzyl chloride.

Physicochemical Properties
The following table summarizes the key physical and chemical properties of 2,5-
Dimethoxybenzyl chloride. It is important to note that while some fundamental properties are

well-documented, experimental data for others, such as melting and boiling points, are not

readily available in peer-reviewed literature.
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Property Value Source

Molecular Formula C₉H₁₁ClO₂ PubChem[1][2]

Molecular Weight 186.64 g/mol SCBT[1], PubChem[2]

CAS Number 3840-27-5 SCBT[1]

Appearance Data not available

Melting Point Data not available

Boiling Point Data not available

Density Data not available

Solubility Data not available

XLogP3 (Computed) 2.3 PubChem[2]

Topological Polar Surface Area

(Computed)
18.5 Å² PubChem[2]

Note on Isomers: For context, the isomeric compound 3,4-Dimethoxybenzyl chloride (CAS No.

7306-46-9) is a solid with a reported melting point of 50-53 °C.[3] This suggests that 2,5-
Dimethoxybenzyl chloride is also likely to be a solid at room temperature.

Experimental Protocols
Detailed experimental protocols for the determination of the physical properties of 2,5-
Dimethoxybenzyl chloride are not extensively reported. However, standard methodologies

would be employed for their measurement.

Melting Point: Determination would typically be carried out using a calibrated melting point

apparatus. The sample is heated at a controlled rate, and the temperature range from the

appearance of the first liquid drop to the complete liquefaction of the material is recorded.

Boiling Point: The boiling point would be determined by distillation at atmospheric pressure

or under reduced pressure for high-boiling substances. The temperature at which the vapor

pressure of the liquid equals the surrounding atmospheric pressure is recorded as the boiling

point.
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Density: The density of a solid form could be determined using gas pycnometry. For a liquid

form, a calibrated pycnometer or a digital density meter would be used at a specified

temperature.

Solubility: Solubility would be determined by adding a known amount of 2,5-
Dimethoxybenzyl chloride to a specific volume of a solvent (e.g., water, ethanol, acetone)

at a constant temperature. The mixture is agitated until equilibrium is reached, and the

concentration of the dissolved solute is measured, often by spectroscopic or

chromatographic methods.

Logical Relationship of Physical Properties
The physical properties of a chemical compound are logically interconnected. The molecular

formula dictates the molecular weight, which in turn influences bulk properties like boiling and

melting points.

Molecular Formula
(C9H11ClO2)

Molecular Weight
(186.64 g/mol)

Physical State at STP
(Likely Solid)

Melting Point

Boiling Point

Solubility
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Caption: Interrelation of the physical properties of 2,5-Dimethoxybenzyl chloride.

Safety and Handling
While specific toxicological data for 2,5-Dimethoxybenzyl chloride is limited, it should be

handled with care as a potentially hazardous chemical. Based on data for related benzyl

chloride compounds, it may be corrosive and a lachrymator. Appropriate personal protective

equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn when

handling this compound. Work should be conducted in a well-ventilated fume hood.
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For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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